Cas no 2287299-43-6 (6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole
• CAS No: 2287299-43-6
• MF: C₁₀H₁₂BrN₃O
• MW: 270.125781059265
• CID: 6245075
• PubChem ID: 165739799
• Update Time: 2025-05-24

6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287299-43-6
• 6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole
• EN300-6749948

• Inchi： 1S/C10H12BrN3O/c1-15-6-2-5-14-10-7-8(11)3-4-9(10)12-13-14/h3-4,7H,2,5-6H2,1H3
• InChI Key： KRTVSAFULJPESL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CCCOC)N=N2

Computed Properties

• Exact Mass: 269.01637g/mol
• Monoisotopic Mass: 269.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole

6-Bromo-1-(3-Methoxypropyl)-1H-1,2,3-Benzotriazole: A Comprehensive Overview

The compound 6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole (CAS No. 2287299-43-6) is a specialized organic compound with a unique structure and diverse applications. This benzotriazole derivative has garnered attention in various fields due to its chemical properties and potential uses. In this article, we will delve into its structure, synthesis, applications, and recent research findings to provide a comprehensive understanding of this compound.

Benzotriazoles are a class of heterocyclic compounds characterized by a benzene ring fused with a triazole ring. The presence of the bromine atom at the 6-position and the 3-methoxypropyl group at the 1-position in 6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole introduces specific electronic and steric effects that influence its reactivity and functionality. These substituents make it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of benzotriazole derivatives in materials science. For instance, researchers have explored their use as corrosion inhibitors for metals. The ability of 6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole to form protective layers on metal surfaces has been extensively investigated. This property is attributed to the lone pairs on the nitrogen atoms in the triazole ring, which can coordinate with metal ions effectively.

In addition to corrosion inhibition, benzotriazoles are also known for their antioxidant properties. The bromine substitution at the 6-position enhances the electron-withdrawing effect, which can stabilize free radicals. This makes 6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole a promising candidate for applications in polymer stabilization and food additives. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable materials development.

The synthesis of 6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole typically involves multi-step organic reactions. Key steps include the formation of the benzotriazole core through cyclization reactions followed by substitution at specific positions. Researchers have optimized these processes to improve yield and purity. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

Beyond its chemical applications, benzotriazoles are also being explored in pharmacology. The presence of functional groups like bromine and methoxypropyl moieties allows for diverse interactions with biological systems. Studies have shown that certain derivatives exhibit anti-inflammatory and anticancer activities. While 6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole itself is not yet approved for medical use, its structural analogs are under investigation for potential therapeutic applications.

Environmental considerations are another critical area where benzotriazoles are being studied. Their biodegradability and impact on aquatic ecosystems are topics of ongoing research. Recent findings suggest that certain derivatives can accumulate in water bodies due to their resistance to microbial degradation. However, compounds like 6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole, with specific substituents that enhance biodegradation pathways, show promise for reducing environmental risks.

In conclusion,6-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from corrosion prevention to material science innovations. As research continues to uncover new properties and uses for this compound,the future looks bright for its role in advancing both industrial and academic pursuits.